Cas no 1889734-45-5 ((1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine)
(1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine
- (1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine
- EN300-1771189
- 1889734-45-5
-
- Inchi: 1S/C15H23N/c1-12(2)9-13-3-5-14(6-4-13)10-15(11-16)7-8-15/h3-6,12H,7-11,16H2,1-2H3
- InChI Key: WFFNRHCRDJMMPJ-UHFFFAOYSA-N
- SMILES: NCC1(CC2C=CC(CC(C)C)=CC=2)CC1
Computed Properties
- Exact Mass: 217.183049738g/mol
- Monoisotopic Mass: 217.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
(1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771189-0.05g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1771189-0.1g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1771189-0.25g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1771189-0.5g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1771189-1.0g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1771189-2.5g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1771189-5.0g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1771189-10.0g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1771189-1g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1771189-5g |
(1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine |
1889734-45-5 | 5g |
$3189.0 | 2023-09-20 |
(1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine
Comprehensive Overview of (1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine (CAS No. 1889734-45-5)
The compound (1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine, identified by its CAS No. 1889734-45-5, is a specialized organic molecule with a unique structural framework. This compound features a cyclopropyl core linked to a methanamine group, further substituted with a 4-(2-methylpropyl)phenylmethyl moiety. Its intricate architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry.
In recent years, the demand for novel small-molecule compounds like (1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine has surged, driven by advancements in drug discovery and precision medicine. Researchers are particularly intrigued by its potential as a building block for designing targeted therapies, given its ability to modulate specific biochemical pathways. The compound's lipophilic properties, attributed to the 2-methylpropyl group, enhance its membrane permeability, a critical factor in bioavailability studies.
The synthesis of CAS No. 1889734-45-5 involves multi-step organic reactions, including cyclopropanation and reductive amination, which are widely discussed in academic literature. Its stereochemistry and conformational stability are also areas of active investigation, as these properties influence its interactions with biological targets. Notably, the compound's phenylmethyl moiety offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.
From an industrial perspective, (1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine is gaining traction in the development of advanced materials. Its rigid cyclopropyl ring contributes to the thermal stability of polymers, while the methanamine group facilitates cross-linking in epoxy resins. These applications align with the growing focus on sustainable chemistry and green manufacturing, addressing global concerns about environmental impact.
In the context of search engine trends, queries such as "cyclopropylmethanamine derivatives" and "CAS 1889734-45-5 applications" reflect the compound's relevance in both academic and industrial circles. Frequently asked questions include its solubility profile, synthetic routes, and compatibility with catalytic systems. These topics underscore the need for detailed technical data sheets and structure-activity relationship (SAR) analyses.
To summarize, (1-{4-(2-methylpropyl)phenylmethyl}cyclopropyl)methanamine represents a versatile scaffold with broad utility in life sciences and material engineering. Its CAS No. 1889734-45-5 serves as a key identifier for researchers seeking to explore its untapped potential. As innovation in molecular design accelerates, this compound is poised to play a pivotal role in shaping future technologies.
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